4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one

• CAS No.: 88327-82-6
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol
• IUPAC Name: 4-(3,4,6,7,8,9,10,10a-octahydro-1H-pyrazino[1,2-a]azepin-2-yl)butan-2-one
• InChI: InChI=1S/C13H24N2O/c1-12(16)6-8-14-9-10-15-7-4-2-3-5-13(15)11-14/h13H,2-11H2,1H3
• InChI Key: MFFVXXRTRAAXHR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCN1CCN2CCCCCC2C1

Description

4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one is a complex organic compound with a unique structure that includes a pyrazinoazepine ring system. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards .

Chemical Reactions Analysis

Types of Reactions

4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, commonly using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Catalysts: Palladium on carbon, platinum oxide

Solvents: Methanol, ethanol, dichloromethane

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• Octahydro-pyrazino[1,2-a]azepin-1-one
• Benzo[c]azepin-1-ones

Uniqueness

4-(Octahydropyrazino[1,2-a]azepin-2(1H)-yl)butan-2-one stands out due to its unique ring structure and the specific functional groups attached to it. This uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications .